5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one
5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one
Brand Name:
Vulcanchem
CAS No.:
101409-94-3
VCID:
VC0024655
InChI:
InChI=1S/C20H28O3/c1-3-20(23)11-8-16-14-7-10-19(22)12-13(21)4-5-17(19)15(14)6-9-18(16,20)2/h1,14-17,22-23H,4-12H2,2H3/t14-,15+,16+,17-,18+,19-,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4(C3CCC(=O)C4)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one
CAS No.: 101409-94-3
Main Products
VCID: VC0024655
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 101409-94-3 |
|---|---|
| Product Name | 5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (5R,8R,9S,10R,13S,14S,17R)-17-ethynyl-5,17-dihydroxy-13-methyl-2,4,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C20H28O3/c1-3-20(23)11-8-16-14-7-10-19(22)12-13(21)4-5-17(19)15(14)6-9-18(16,20)2/h1,14-17,22-23H,4-12H2,2H3/t14-,15+,16+,17-,18+,19-,20+/m1/s1 |
| Standard InChIKey | VZJYEIIXZOGNBJ-OHZAXKLOSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC[C@@]4([C@@H]3CCC(=O)C4)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4(C3CCC(=O)C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4(C3CCC(=O)C4)O |
| Synonyms | 5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one 5,17-dihydroxy-5,17,19-norpregn-20-yn-3-one, (5beta,17alpha)-isomer DHNPYO |
| PubChem Compound | 127815 |
| Last Modified | Nov 11 2021 |
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